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Compound of Interest

Compound Name: 2-Tributylstannylbenzothiazole

Cat. No.: B169549

For Immediate Reference: Essential Safety and Logistical Information for Laboratory
Professionals

This guide provides critical safety protocols and operational procedures for the handling and
disposal of 2-Tributylstannylbenzothiazole, a member of the organotin compound family
known for its toxicity. Adherence to these guidelines is paramount to ensure the safety of
laboratory personnel and the protection of the environment. This document is intended for
researchers, scientists, and drug development professionals.

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative safety and physical
data for 2-Tributylstannylbenzothiazole and related tributyltin compounds.
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Property Value Source
Chemical Formula C17H27NSn

Molecular Weight 374.17 g/mol

Boiling Point 307-309 °C [1]
Density 1.1900 g/mL at 25 °C [1]
Refractive Index n20/D 1.5200 [1]

> 110 °C (> 230 °F) - closed

cup

Flash Point

Occupational Exposure Limits TLV-TWA: 0.1 mg/m3 TLV-
(as Sn for Tributyltin Oxide) STEL: 0.2 mg/m3

Personal Protective Equipment (PPE) Protocol

Strict adherence to the following PPE requirements is mandatory when handling 2-

Tributylstannylbenzothiazole to minimize exposure risk.
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PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves.
Inspect for tears or holes

before each use.

Eye and Face Protection

Safety goggles and face shield

Goggles must provide a
complete seal around the
eyes. A face shield should be
worn in conjunction with
goggles, especially when there

is a risk of splashing.[2]

Body Protection

Laboratory coat

A flame-retardant or 100%
cotton lab coat is

recommended.

Respiratory Protection

Respirator

Use a NIOSH-approved
respirator with an organic
vapor cartridge and a P100
particulate filter when working
outside of a certified chemical

fume hood or in case of a spill.

Operational Plan: Step-by-Step Handling Procedure

All operations involving 2-Tributylstannylbenzothiazole must be conducted within a certified

chemical fume hood to prevent inhalation exposure.

Preparation:

e Ensure the chemical fume hood is functioning correctly.

o Gather all necessary equipment and reagents before introducing the compound.

» Don all required personal protective equipment as outlined in the table above.

Handling:
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Carefully open the container within the fume hood.

Use a clean, dry syringe or spatula for transferring the compound.

Avoid generating dust or aerosols.

Keep the container tightly sealed when not in use.
Post-Handling:

» Decontaminate all surfaces and equipment that came into contact with the compound using
a suitable solvent (e.g., ethanol) followed by soap and water.

» Dispose of all contaminated materials as hazardous waste.

 Remove PPE in the correct order to avoid cross-contamination and wash hands thoroughly.
Emergency Spill Response Plan

In the event of a spill, immediate and decisive action is crucial.

Minor Spill (within a chemical fume hood):

o Alert personnel in the immediate area.

» Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or
spill pillows).

e Collect the absorbed material into a sealed, labeled hazardous waste container.
o Decontaminate the spill area with a suitable solvent, followed by soap and water.
Major Spill (outside of a chemical fume hood):

o Evacuate the laboratory immediately and alert others.

o |f safe to do so, increase ventilation to the area and close the doors.
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» Contact your institution's Environmental Health and Safety (EHS) department or emergency
response team.

e Do not attempt to clean up a major spill without specialized training and equipment.

Disposal Plan: Step-by-Step Waste Management

All waste contaminated with 2-Tributylstannylbenzothiazole must be treated as hazardous
waste.

o Segregation: Keep all organotin waste separate from other waste streams.

o Containment: Collect all solid and liquid waste in clearly labeled, sealed, and chemically
compatible containers.

» Labeling: Label the waste container with "Hazardous Waste," the full chemical name ("2-
Tributylstannylbenzothiazole"), and the associated hazards (e.g., "Toxic," "Environmental
Hazard").

o Storage: Store the hazardous waste in a designated, well-ventilated, and secure area away
from incompatible materials.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal contractor. Do not pour organotin waste
down the drain.[2]

Visual Workflow Guides

The following diagrams illustrate the key workflows for handling and responding to incidents
involving 2-Tributylstannylbenzothiazole.
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Preparation Handling (in Fume Hood) Post-Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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